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Compound of Interest

Compound Name: JNJ-65355394

Cat. No.: B12402582

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-65355394 is a potent and selective chemical probe that inhibits O-GlcNAc hydrolase

(OGA), the enzyme responsible for removing O-linked N-acetylglucosamine (O-GlcNAc) from

proteins.[1] By inhibiting OGA, JNJ-65355394 leads to an increase in the overall level of

protein O-GlcNAcylation within the cell. This post-translational modification plays a crucial role

in regulating a wide array of cellular processes, including signal transduction, transcription, and

metabolism. The ability to manipulate O-GlcNAcylation levels with inhibitors like JNJ-65355394
makes it a valuable tool for studying the functional roles of this modification in health and

disease.

These application notes provide a detailed, representative experimental protocol for the use of

JNJ-65355394 in cell culture, based on established methodologies for similar OGA inhibitors. It

also outlines the key signaling pathways known to be affected by OGA inhibition and presents

relevant quantitative data in a clear, tabular format.
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The following table summarizes key quantitative data for JNJ-65355394.

Parameter Value Source

Molecular Weight 358.50 g/mol [1][2][3]

CAS Number 2230598-99-7 [1][2][3]

Chemical Formula C19H26N4OS [1][2][3]

Recommended Starting

Concentration (In Vitro)
1 µM

Not explicitly stated for JNJ-

65355394, but a common

starting point for potent OGA

inhibitors.

Solubility Soluble in DMSO

Based on common practice for

similar small molecule

inhibitors.

Signaling Pathways Affected by JNJ-65355394
Inhibition of OGA by JNJ-65355394 leads to hyper-O-GlcNAcylation of numerous intracellular

proteins, thereby modulating various signaling pathways. Two of the most well-documented

pathways affected are the NF-κB and Akt signaling cascades.

JNJ-65355394 Action Cellular Consequence

Downstream Signaling Pathways

JNJ-65355394 OGA
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JNJ-65355394 inhibits OGA, leading to increased protein O-GlcNAcylation and modulation of
downstream signaling.
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NF-κB Signaling Pathway
Increased O-GlcNAcylation has been shown to enhance the activity of the transcription factor

NF-κB.[4][5] This can occur through the direct O-GlcNAcylation of NF-κB subunits, such as

p65, which can affect its ability to bind to DNA and activate gene transcription.[4] This can lead

to an altered expression of genes involved in inflammation, immunity, and cell survival.
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Cell Culture & Treatment

Sample Preparation

Western Blot Analysis

Seed cells and allow to adhere/grow

Treat cells with JNJ-65355394
(e.g., 1 µM for 6-24 hours)

Wash cells with ice-cold PBS

Lyse cells and collect supernatant

Determine protein concentration (BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to membrane

Block membrane and incubate with primary antibodies

Incubate with secondary antibodies

Detect signal using chemiluminescence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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